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Compound of Interest

Compound Name: Binimetinib-d4

Cat. No.: B15613905

Disclaimer: Specific safety and handling data for Binimetinib-d4 are not readily available. This
guide is based on the available data for the non-deuterated form, Binimetinib. Researchers and
scientists should handle Binimetinib-d4 with the same precautions as Binimetinib, recognizing
that the deuterated form may have subtly different properties. All laboratory work should be

conducted by trained personnel in accordance with institutional and national safety regulations.

This technical guide provides a comprehensive overview of the safety and handling guidelines
for Binimetinib, which should be applied to its deuterated analogue, Binimetinib-d4. The
information is intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Binimetinib.
These values should be considered as approximations for Binimetinib-d4.
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Property Value Reference
Molecular Formula C17H15BrF2N403 [1]
Molecular Weight 441.2 g/mol [1]
CAS Number 606143-89-9 [2]

Yellow/dark yellow film-coated
Appearance
tablets

[3]

20°C to 25°C (68°F to 77°F);
excursions permitted between
15°C and 30°C (59°F and
86°F)

Storage Temperature

[3]141[5]

Toxicological Information

Binimetinib is a potent inhibitor of MEK1 and MEK2 kinases.[6][7][8] Its toxicity profile has been
evaluated in clinical trials, often in combination with a BRAF inhibitor like encorafenib.

Human Toxicity Data (in combination with Encorafenib):
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Adverse Event (Grade 3 or

2) Frequency Reference
Hepatotoxicity (ALT elevation) 6% 9]
Hepatotoxicity (AST elevation) 2.6% [9]
Hemorrhage 3.2% [4]
Venous Thromboembolism 6% (including 3.1% pulmonary A1)
(VTE) embolism)
_ 20% (8% retinal detachment,
Serous Retinopathy [4][11]
6% macular edema)
Rhabdomyolysis (elevated
58% [9]
CPK)
Cardiomyopathy (LVEF Median time to onset: 3.6 )
decrease) months
Interstitial Lung Disease 0.3% [4][10]

Non-Clinical Toxicology:

Repeated oral administration in rats was associated with soft tissue mineralization and gastric

mucosal lesions.[12] In animal reproductive studies, binimetinib has shown reproductive

toxicity.[4][13]

Signaling Pathway

Binimetinib targets the RAS/RAF/MEK/ERK signaling pathway, which is frequently
dysregulated in cancer.[6][8][14] By inhibiting MEK1 and MEK2, binimetinib prevents the
phosphorylation and activation of ERK, thereby inhibiting downstream signaling that promotes

cell proliferation and survival.[7][8]
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Figure 1: Binimetinib inhibits the MEK/ERK signaling pathway.

Experimental Protocols & Handling Workflow

Due to the lack of specific experimental protocols for Binimetinib-d4, a generalized workflow
for handling potent compounds like Binimetinib is provided. This should be adapted to specific
experimental needs and institutional guidelines.

4.1. Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times. This includes:
» Safety glasses with side shields or goggles.

o Chemical-resistant gloves (nitrile or neoprene).

e Alab coat.

4.2. Engineering Controls

o Work with the solid compound should be performed in a chemical fume hood or a ventilated
balance enclosure to minimize inhalation exposure.

e Ensure a safety shower and eyewash station are readily accessible.[15]

4.3. Handling and Storage
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16]
Recommended storage is at room temperature (20°C to 25°C).[3][4][5]

» Handling: Avoid contact with skin, eyes, and clothing.[15] Avoid generating dust.[15]
Caregivers preparing doses should consider wearing gloves and avoid direct contact with the
tablets.[16] Pregnant or nursing women should not handle the medication.[16]

4.4. Spill and Disposal

o Spills: In case of a spill, wear appropriate PPE. For solid spills, carefully sweep or vacuum
the material, avoiding dust generation, and place it in a sealed container for disposal. For
liquid spills, absorb with an inert material and place in a sealed container.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
flush down the toilet or discard in regular trash.[16]

4.5. First Aid Measures

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Ingestion: Do not induce vomiting. Wash out the mouth with water.

In all cases of exposure, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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